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Compound of Interest

Compound Name:
2'-O-methyladenosine 5'-

phosphate

Cat. No.: B1606524 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling 2'-O-methyladenosine 5'-phosphate should adhere to the following safety and

disposal protocols to ensure a secure laboratory environment. While this chemical is not

classified as hazardous under the 2012 OSHA Hazard Communication Standard, prudent

laboratory practices are essential to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the consistent use of appropriate

protective gear. The following table summarizes the recommended PPE for handling 2'-O-
methyladenosine 5'-phosphate, which is typically a crystalline solid.
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Protection Type Recommended Equipment Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To prevent eye contact with

airborne particles.

Hand Protection Nitrile gloves To avoid direct skin contact.

Body Protection Laboratory coat
To protect personal clothing

and skin from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation of dust.

It is imperative to ensure that all PPE is in good condition and fits correctly. Disposable gloves

should be discarded after use, and reusable PPE must be cleaned and stored according to the

manufacturer's instructions.

Operational Plan: Safe Handling Procedure
A systematic workflow is critical to maintaining a safe laboratory environment when working

with 2'-O-methyladenosine 5'-phosphate.
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Caption: Safe handling workflow for 2'-O-methyladenosine 5'-phosphate.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste:

Uncontaminated solid 2'-O-methyladenosine 5'-phosphate can typically be disposed of as

non-hazardous waste.

Place the chemical in a sealed, clearly labeled container.

Laboratory personnel should transport the sealed container directly to the designated solid

waste collection area. Do not leave it for custodial staff to handle.

Liquid Waste:

Solutions of 2'-O-methyladenosine 5'-phosphate should be collected in a properly labeled

waste container.

Consult your institution's Environmental Health and Safety (EHS) office for guidance on the

disposal of non-hazardous chemical solutions. Drain disposal may be permissible but often

requires prior approval.

Contaminated Materials:

Any materials, such as gloves, wipes, or pipette tips, that come into contact with the

chemical should be collected in a designated waste bag and disposed of as solid chemical

waste.

Always consult your institution's specific waste disposal guidelines and protocols. When in

doubt, contact your EHS department for clarification.

First Aid Measures
In the event of accidental exposure, follow these immediate first aid procedures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.[1]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water to

drink. Seek medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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